Daidzein Diglucuronide
Description
Daidzein Diglucuronide belongs to the class of organic compounds known as stilbene glycosides. These compounds are structurally characterized by the presence of a carbohydrate moiety glycosidically linked to the stilbene skeleton . It is also known as 7-Hydroxy-3-(4-hydroxyphenyl) chromen-4-one . It is a natural compound found in soybeans and other leguminous crops .
Synthesis Analysis
The enzymatic approach for the preparation of daidzein has prevailed, benefitted by its high efficiency and eco-friendly nature . Daidzein can be prepared by enzymatic hydrolysis of daidzin in a new “green” reaction medium-deep eutectic solvents (DESs) . The structures of chemically synthesized D-7G-4’S, G-7G-4’S, and G-4’,7-diG were confirmed by LC-ESI-MS and 1 H-NMR analyses .properties
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CAS RN |
335591-27-0 |
Product Name |
Daidzein Diglucuronide |
Molecular Formula |
C₂₇H₂₆O₁₆ |
Molecular Weight |
606.49 |
Origin of Product |
United States |
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